Cas no 2680754-64-5 (benzyl N-2-(2-chlorophenyl)-1-hydroxypropan-2-ylcarbamate)

• Product Name: benzyl N-2-(2-chlorophenyl)-1-hydroxypropan-2-ylcarbamate
• CAS No: 2680754-64-5
• MF: C₁₇H₁₈ClNO₃
• MW: 319.782723903656
• CID: 5634527
• PubChem ID: 165930600
• Update Time: 2025-05-20

benzyl N-2-(2-chlorophenyl)-1-hydroxypropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680754-64-5
• EN300-28293809
• benzyl N-[2-(2-chlorophenyl)-1-hydroxypropan-2-yl]carbamate
• benzyl N-2-(2-chlorophenyl)-1-hydroxypropan-2-ylcarbamate

• Inchi： 1S/C17H18ClNO3/c1-17(12-20,14-9-5-6-10-15(14)18)19-16(21)22-11-13-7-3-2-4-8-13/h2-10,20H,11-12H2,1H3,(H,19,21)
• InChI Key： CNUFSVMHRIXBNC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C)(CO)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 319.0975211g/mol
• Monoisotopic Mass: 319.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-2-(2-chlorophenyl)-1-hydroxypropan-2-ylcarbamate

Benzyl N-2-(2-chlorophenyl)-1-hydroxypropan-2-ylcarbamate: A Comprehensive Overview

Benzyl N-2-(2-chlorophenyl)-1-hydroxypropan-2-ylcarbamate, also known by its CAS number 2680754-64-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and agrochemicals. In this article, we will delve into the properties, synthesis, applications, and recent research findings related to this compound.

The molecular structure of benzyl N-2-(2-chlorophenyl)-1-hydroxypropan-2-ylcarbamate consists of a benzene ring attached to a carbamate group, which is further connected to a substituted propanol moiety. The presence of the chloro group on the aromatic ring introduces interesting electronic effects, making this compound a valuable substrate for various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel insecticides and fungicides.

One of the key areas of research involving this compound is its application in pest control. Scientists have explored its ability to inhibit key enzymes in insects, such as acetylcholinesterase, which plays a critical role in their nervous system. By targeting these enzymes, the compound demonstrates potential as an effective yet environmentally friendly pesticide alternative. Recent field trials have shown promising results, with reduced toxicity to non-target species compared to conventional pesticides.

In addition to its pesticidal properties, benzyl N-2-(2-chlorophenyl)-1-hydroxypropan-2-ylcarbamate has also been investigated for its pharmacological activity. Researchers have reported its potential as an anti-inflammatory agent, with studies indicating that it can modulate inflammatory pathways in vitro. This opens up new avenues for its use in treating inflammatory diseases such as arthritis and dermatitis.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the corresponding alcohol and carboxylic acid derivatives. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for drug development where stereochemistry plays a significant role. These methods not only improve yield but also reduce waste, aligning with green chemistry principles.

From an environmental standpoint, understanding the fate and behavior of benzyl N-2-(2-chlorophenyl)-1-hydroxypropan-2-ylcarbamate in natural systems is essential. Studies have shown that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in soil and water. This characteristic makes it a more sustainable option compared to traditional chemicals that can accumulate in ecosystems.

In conclusion, benzyl N-2-(2-chlorophenyl)-1-hydroxypropan-2-ylcarbamate (CAS No: 2680754-645) is a versatile compound with diverse applications across multiple industries. Its unique chemical properties, coupled with recent research advancements, position it as a valuable tool in both agricultural and pharmaceutical sectors. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in addressing global challenges related to health and food security.